Cas no 781559-44-2 (2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide)

• Product Name: 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide
• CAS No: 781559-44-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 553832
• PubChem ID: 18721419
• Update Time: 2025-11-02

2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-propanamide,a-amino-N-methyl-
• 1H-Imidazole-4-propanamide,a-amino-N-methyl- (9CI)
• 1H-Imidazole-4-propanamide, -alpha--amino-N-methyl- (9CI)
• 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide
• 781559-44-2
• SCHEMBL18162790
• CHEMBL3302301
• SCHEMBL3835494
• EN300-131052
• AKOS005262004

• Inchi： 1S/C7H12N4O/c1-9-7(12)6(8)2-5-3-10-4-11-5/h3-4,6H,2,8H2,1H3,(H,9,12)(H,10,11)
• InChI Key： BKNRTJJZMZGFEH-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CN=CN1)N)NC

Computed Properties

• Exact Mass: 168.101
• Monoisotopic Mass: 168.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: -1.2

Additional information on 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide

Comprehensive Guide to 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide (CAS No. 781559-44-2): Properties, Applications, and Research Insights

The compound 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide (CAS No. 781559-44-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This imidazole derivative has garnered attention due to its unique structural features, which make it valuable for drug discovery and enzyme inhibition studies. Researchers are particularly interested in its role as a precursor for bioactive compounds and its interactions with biological targets.

Structurally, 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide combines an imidazole ring with an amino acid-like side chain, offering versatile reactivity. This molecular architecture enables it to participate in hydrogen bonding and metal coordination, properties that are crucial for its applications in medicinal chemistry. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in drug design for complex diseases.

In pharmaceutical applications, 781559-44-2 serves as a key intermediate for developing small molecule therapeutics. Its structural similarity to histidine makes it relevant for designing enzyme inhibitors, particularly those targeting histidine-dependent pathways. The N-methylpropanamide moiety enhances its metabolic stability, addressing a common challenge in drug development.

The synthesis of 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide typically involves multi-step organic reactions, with careful control of protecting groups to preserve the reactive imidazole nitrogen. Advanced techniques like HPLC purification ensure high purity, meeting the stringent requirements of pharmaceutical research. Analytical characterization employs NMR spectroscopy and mass spectrometry to confirm structural integrity.

From a commercial perspective, demand for 781559-44-2 has grown alongside interest in targeted cancer therapies and neurodegenerative disease research. Suppliers emphasize GMP-compliant production to serve the preclinical research market. The compound's stability under various pH conditions makes it suitable for diverse formulation studies.

Emerging research explores 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide in computational drug design, leveraging molecular docking simulations to predict its binding affinities. This aligns with current trends in AI-assisted drug discovery, where such compounds help validate in silico predictions. Its pharmacophore features are being mapped against various biological targets in public databases.

Storage and handling of CAS 781559-44-2 require standard laboratory precautions, with recommendations for desiccated conditions to maintain stability. Material Safety Data Sheets provide detailed guidance on safe laboratory practices, reflecting the compound's classification as a research chemical rather than a commercial substance.

The future outlook for 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide appears promising, particularly in fragment-based drug discovery approaches. Its modular structure allows for diverse chemical modifications, making it valuable for creating structure-activity relationship libraries. Ongoing studies investigate its potential in allosteric modulation of therapeutic targets.

For researchers sourcing 781559-44-2, verification of analytical certificates and spectroscopic data is essential. Reputable suppliers provide comprehensive technical documentation, including chromatographic purity reports and structural elucidation data. These quality controls support reproducible results in biological assays and mechanistic studies.

In summary, 2-amino-3-(1H-imidazol-4-yl)-N-methylpropanamide represents an important chemical tool for modern drug discovery. Its balanced properties of structural complexity and synthetic accessibility position it as a versatile building block in medicinal chemistry. As research continues to uncover new applications, this compound will likely maintain its relevance in addressing unmet medical needs through innovative therapeutic approaches.